6-(4-aminopiperidin-1-yl)-N-methylpyrimidin-4-amine
Overview
Description
The compound “6-(4-aminopiperidin-1-yl)-N-methylpyrimidin-4-amine” is a derivative of piperidine . Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids .
Scientific Research Applications
Synthesis of Piperidine Derivatives
Piperidine derivatives are crucial in medicinal chemistry, serving as building blocks for various pharmaceuticals. The compound can be used in intra- and intermolecular reactions to synthesize substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones. These derivatives are present in over twenty classes of pharmaceuticals and play a significant role in drug design .
Pharmacological Applications
The piperidine moiety is a common feature in many pharmacologically active compounds. “6-(4-aminopiperidin-1-yl)-N-methylpyrimidin-4-amine” can be involved in the discovery and biological evaluation of potential drugs. Its derivatives have been studied for their therapeutic potential in treating various diseases due to their biological activity .
Anti-inflammatory Properties
Piperidine derivatives have shown promise in the development of anti-inflammatory drugs. The compound can be used to synthesize benzamides derivatives, which have been evaluated for their anti-inflammatory activity. These derivatives have demonstrated significant inhibition of COX enzymes and the ability to reduce albumin denaturation, a marker of inflammation .
Synthesis of Heterocyclic Compounds
As a nitrogen-containing heterocycle, “6-(4-aminopiperidin-1-yl)-N-methylpyrimidin-4-amine” is related to the synthesis of various chemical research methodologies. It can be used to create complex heterocyclic structures that are prevalent in many drugs and research chemicals.
Molecular Docking Studies
In silico studies, including molecular docking, are essential for understanding the interaction between drugs and their targets. “6-(4-aminopiperidin-1-yl)-N-methylpyrimidin-4-amine” can be used to model interactions with biological receptors, aiding in the design of more effective drugs .
Future Directions
The field of piperidine derivatives is a promising area of research, with potential applications in the pharmaceutical industry . Future research could focus on the development of novel synthesis methods, the exploration of new reactions, and the investigation of the biological activity of these compounds .
properties
IUPAC Name |
6-(4-aminopiperidin-1-yl)-N-methylpyrimidin-4-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H17N5/c1-12-9-6-10(14-7-13-9)15-4-2-8(11)3-5-15/h6-8H,2-5,11H2,1H3,(H,12,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZMIYKPVPSGRMCS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC1=CC(=NC=N1)N2CCC(CC2)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H17N5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
207.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-(4-aminopiperidin-1-yl)-N-methylpyrimidin-4-amine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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